Cas no 1804350-80-8 (Methyl 3-iodo-2-methoxy-6-(trifluoromethoxy)pyridine-5-carboxylate)

• Product Name: Methyl 3-iodo-2-methoxy-6-(trifluoromethoxy)pyridine-5-carboxylate
• CAS No: 1804350-80-8
• MF: C₉H₇F₃INO₄
• MW: 377.055865526199
• CID: 4833601
• Update Time: 2025-06-09

Methyl 3-iodo-2-methoxy-6-(trifluoromethoxy)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-iodo-2-methoxy-6-(trifluoromethoxy)pyridine-5-carboxylate

• Inchi： 1S/C9H7F3INO4/c1-16-7-5(13)3-4(8(15)17-2)6(14-7)18-9(10,11)12/h3H,1-2H3
• InChI Key： DXRUJAJHUUNZFR-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(C(C(=O)OC)=C1)OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 3.2
• Topological Polar Surface Area: 57.6

Additional information on Methyl 3-iodo-2-methoxy-6-(trifluoromethoxy)pyridine-5-carboxylate

Comprehensive Overview of Methyl 3-iodo-2-methoxy-6-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1804350-80-8)

Methyl 3-iodo-2-methoxy-6-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1804350-80-8) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethoxy and iodo substituents, has garnered attention for its potential in drug discovery and material science. Researchers are increasingly exploring its role in the synthesis of novel bioactive molecules, particularly in the context of heterocyclic chemistry and fluorinated compounds, which are currently trending topics in scientific literature.

The structural complexity of Methyl 3-iodo-2-methoxy-6-(trifluoromethoxy)pyridine-5-carboxylate makes it a valuable intermediate in organic synthesis. Its trifluoromethoxy group enhances lipophilicity and metabolic stability, traits highly sought after in modern medicinal chemistry. This aligns with the growing demand for fluorinated building blocks, as evidenced by frequent searches for "fluorine in drug design" and "trifluoromethoxy applications." The compound’s iodo substituent further expands its utility in cross-coupling reactions, a hot topic in catalytic research.

In agrochemical applications, Methyl 3-iodo-2-methoxy-6-(trifluoromethoxy)pyridine-5-carboxylate is studied for its potential as a precursor to pesticidal agents. The pyridine core is a common motif in crop protection chemicals, and its modification with electron-withdrawing groups like trifluoromethoxy can improve efficacy. This resonates with industry trends focusing on sustainable pest control, a frequently searched topic in agricultural forums. Additionally, its stability under various conditions makes it a candidate for high-performance material synthesis, another area of rising interest.

From a synthetic perspective, the compound’s CAS No. 1804350-80-8 serves as a critical identifier for researchers sourcing high-purity intermediates. Laboratories often prioritize compounds with well-documented spectroscopic data (e.g., NMR, HPLC), and this molecule’s characterization is frequently queried in academic databases. Its compatibility with microwave-assisted synthesis—a popular green chemistry technique—further boosts its relevance in contemporary workflows.

Environmental and regulatory considerations also play a role in the compound’s appeal. Unlike some halogenated analogs, Methyl 3-iodo-2-methoxy-6-(trifluoromethoxy)pyridine-5-carboxylate is designed to minimize bioaccumulation risks, addressing concerns about persistent organic pollutants (a trending search term). Its degradation pathways are under investigation to align with green chemistry principles, a priority for industries aiming to reduce ecological footprints.

In summary, Methyl 3-iodo-2-methoxy-6-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1804350-80-8) exemplifies innovation at the intersection of chemistry and sustainability. Its multifaceted applications—from drug design to agrochemicals—reflect broader scientific trends, while its structural features cater to cutting-edge research demands. As interest in fluorinated heterocycles and catalytic functionalization grows, this compound is poised to remain a focal point in advanced synthetic studies.